Cas no 1788676-52-7 (3,4-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide)

• Product Name: 3,4-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide
• CAS No: 1788676-52-7
• MF: C₁₃H₁₂F₂N₄O₂S
• MW: 326.321787834167
• CID: 5367432
• Update Time: 2025-08-03

3,4-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-N-[2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl]benzenesulfonamide
• 3,4-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide

• Inchi： 1S/C13H12F2N4O2S/c14-11-2-1-10(9-12(11)15)22(20,21)17-5-6-18-7-8-19-13(18)3-4-16-19/h1-4,7-9,17H,5-6H2
• InChI Key： FECYDWMDMLSIAI-UHFFFAOYSA-N
• SMILES： C1(S(NCCN2C3=CC=NN3C=C2)(=O)=O)=CC=C(F)C(F)=C1

Additional information on 3,4-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide

Introduction to 3,4-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide and Its Significance in Modern Chemical Biology

3,4-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide, identified by its CAS number 1788676-52-7, represents a novel compound with a complex and highly functionalized molecular structure. This compound has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features and potential applications in drug discovery and therapeutic development. The presence of both fluoro substituents and a pyrazolo[1,5-a]imidazole core suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

The sulfonamide moiety in the molecule is particularly noteworthy, as sulfonamides are well-documented scaffolds in medicinal chemistry. They exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of this group into the 3,4-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene backbone enhances the compound's solubility and bioavailability while also contributing to its binding affinity for specific protein targets.

The pyrazolo[1,5-a]imidazole ring system is another key feature of this compound. This heterocyclic structure is known for its ability to interact with various biological receptors and enzymes. Recent studies have highlighted the potential of pyrazolo[1,5-a]imidazole derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The ethyl chain extending from the pyrazolo[1,5-a]imidazole ring further modulates the compound's pharmacokinetic properties, allowing for better penetration into cellular compartments and improved interaction with intracellular targets.

The fluoro substituents at the 3 and 4 positions of the benzene ring play a crucial role in modulating the electronic properties of the molecule. Fluorine atoms are known to enhance metabolic stability, improve binding affinity, and influence pharmacokinetic profiles. In particular, C-F bonds are among the strongest single bonds in organic chemistry, which can lead to increased resistance to degradation by enzymes and other metabolic processes. This characteristic makes fluorinated compounds attractive for drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 3,4-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide with high accuracy. Molecular docking studies have suggested that this compound may interact with proteins involved in signal transduction pathways relevant to cancer and inflammation. These findings align with emerging research indicating that modulation of such pathways could lead to novel therapeutic strategies.

In vitro experiments have begun to validate these computational predictions. Preliminary results demonstrate that 3,4-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide exhibits inhibitory activity against several kinases associated with tumor growth and metastasis. The compound's ability to disrupt these critical signaling pathways suggests its potential as an anticancer agent. Additionally, its sulfonamide group may contribute to anti-inflammatory effects by interacting with enzymes such as COX-2.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies have been employed to construct the pyrazolo[1,5-a]imidazole core and introduce the fluoro substituents at specific positions on the benzene ring. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the carbon-carbon bonds required for this molecule's architecture.

Future research aims to optimize the synthesis of 3,4-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide for large-scale production while maintaining high purity standards. Additionally, more extensive pharmacological studies are planned to elucidate its mechanism of action and evaluate its potential as a lead compound for drug development. The integration of fluorine into pharmaceuticals continues to be a hot topic in medicinal chemistry due to its profound impact on drug efficacy and safety.

The broader implications of this research extend beyond cancer therapy. The structural features of 3,4-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide may inspire new generations of bioactive molecules targeting other diseases. The combination of fluoro substitution with heterocyclic scaffolds provides a rich chemical space for innovation in drug discovery.

In conclusion,3,4-difluoro-N-(2-{1H-pyrazolo[1,5-a]imidazol-1-yl}ethyl)benzene-1-sulfonamide (CAS no: 1788676-52-7) represents a promising therapeutic agent with significant potential in modern medicine. Its unique structural features and demonstrated biological activity make it a valuable addition to ongoing research efforts aimed at developing novel treatments for complex diseases.